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Introduction
L-Arabitol is a five-carbon sugar alcohol that has garnered significant interest in clinical and

research settings. In humans, endogenous levels of L-arabitol are typically low; however,

elevated concentrations in serum can be indicative of certain metabolic disorders or, more

commonly, invasive candidiasis, a serious fungal infection.[1] D-arabitol, a stereoisomer of L-
arabitol, is a well-established biomarker for infections caused by Candida species.[1] The

accurate quantification of L-arabitol in serum is crucial for diagnostic purposes and for

monitoring disease progression and therapeutic response. This document provides detailed

protocols for the quantification of L-arabitol in serum samples using gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS),

along with relevant metabolic context and quantitative data.

Metabolic Pathway of L-Arabitol
In fungi, L-arabitol is an intermediate in the pentose catabolic pathway, which is responsible

for the metabolism of five-carbon sugars like L-arabinose.[2][3] This pathway ultimately feeds

into the pentose phosphate pathway (PPP).[2][4] The initial step in the fungal metabolism of L-

arabinose is its reduction to L-arabitol.[3] In humans, L-arabitol is largely considered a

metabolic end-product, and its presence in significant amounts in serum is often of exogenous

or microbial origin.[1] L-arabitol can be formed by the reduction of L-arabinose or L-lyxose.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b046117?utm_src=pdf-interest
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0000568
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0000568
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8601170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3044236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8601170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140973/
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3044236/
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0000568
https://www.benchchem.com/product/b046117?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0001851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cell

Human Serum

L-Arabinose L-Arabitol

 L-Arabinose
 Reductase L-Xylulose

 L-Arabitol
 Dehydrogenase

L-Arabitol
(Detection)

 Secretion & Entry
 into Circulation

Xylitol

 L-Xylulose
 Reductase D-Xylulose

 Xylitol
 Dehydrogenase Pentose Phosphate Pathway (PPP) Xylulokinase

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serum Sample Collection

Spike with Stable Isotope
Internal Standard

Protein Precipitation
(e.g., with organic solvent)

Centrifugation

Supernatant Transfer

Drying under Nitrogen

Derivatization (for GC-MS)

 GC-MS Path

Reconstitution in Mobile Phase
(for LC-MS/MS)

 LC-MS/MS Path

GC-MS Analysis LC-MS/MS Analysis

Data Acquisition

Peak Integration & Quantification

Data Reporting

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b046117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

